(2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate

Specification

• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 1-O-benzyl 2-O-methyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
• Standard InChI: InChI=1S/C14H17NO5/c1-19-13(17)12-7-11(16)8-15(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12,16H,7-9H2,1H3/t11-,12+/m0/s1
• Standard InChI Key: VVKAGQHUUDRPOI-NWDGAFQWSA-N
• Isomeric SMILES: COC(=O)[C@H]1C[C@@H](CN1C(=O)OCC2=CC=CC=C2)O
• Canonical SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)O

Introduction

Chemical Structure and Stereochemical Configuration

Molecular Architecture

(2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate features a five-membered pyrrolidine ring with hydroxyl and dicarboxylate functional groups. The benzyl and methyl esters at positions 1 and 2, respectively, provide steric and electronic modulation, while the hydroxyl group at position 4 introduces hydrogen-bonding capability. The compound’s IUPAC name, 1-O-benzyl 2-O-methyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate, reflects its stereochemical specificity.

Table 1: Key Structural and Physical Properties

Property	Value
Molecular Formula	C₁₄H₁₇NO₅
Molecular Weight	279.29 g/mol
Enantiomeric Excess (EE)	99.95%
Purity (LCMS)	97.29%
Storage Conditions	2–8°C (ChemScene); RT (Aladdin)

Stereochemical Significance

The (2R,4S) configuration distinguishes this compound from its stereoisomers, such as (2S,4R)- and (2R,4R)-forms, which exhibit distinct physicochemical and biological properties. For instance, the (2R,4S) isomer’s spatial arrangement optimizes its role as an intermediate in stereoselective syntheses, particularly for hydroxyproline-containing peptides. Nuclear magnetic resonance (NMR) and chiral high-performance liquid chromatography (HPLC) confirm its stereochemical integrity, with $^1H$ NMR spectra showing characteristic peaks for the benzyl (δ 7.2–7.4 ppm) and methyl ester (δ 3.6–3.8 ppm) groups.

Synthetic Methodologies

Traditional Chemical Synthesis

The compound is typically synthesized via sequential protection-deprotection strategies. A common route involves:

• Boc Protection: Reaction of trans-4-hydroxy-L-proline with di-tert-butyl dicarbonate to introduce the tert-butoxycarbonyl (Boc) group.

• Esterification: Methylation of the carboxylic acid using methyl iodide in the presence of a base.

• Benzylation: Substitution of the Boc group with benzyl chloroformate under alkaline conditions.

This method achieves high enantiomeric purity (EE >99%) but requires careful control of reaction parameters to avoid racemization.

Chemoenzymatic Approaches

Recent advancements employ enzymes like hydroxyphenylpyruvate aldolase (HBPA) to catalyze aldol additions, enabling greener synthesis with reduced byproducts. For example, HBPA-mediated condensation of benzyl glyoxylate and pyruvate derivatives yields the (2R,4S)-configured product in >90% diastereomeric excess (de). This method aligns with sustainable chemistry principles but currently faces scalability challenges.

Applications in Pharmaceutical Chemistry

Peptide Synthesis

The compound serves as a protected hydroxyproline analog in solid-phase peptide synthesis (SPPS). Its benzyl and methyl esters act as orthogonal protecting groups, allowing sequential deprotection for selective functionalization. For instance, it has been used to synthesize collagen mimetics, where hydroxyproline’s hydroxyl group stabilizes triple-helix structures.

Antibody-Drug Conjugates (ADCs)

As a non-cleavable linker, (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate enhances ADC stability by resisting proteolytic degradation. Its hydroxyl group facilitates conjugation to monoclonal antibodies via carbodiimide chemistry, while the ester groups maintain hydrophobicity for controlled drug release.

PROTAC Development

The compound’s alkyl chain structure makes it a viable linker in proteolysis-targeting chimeras (PROTACs). By tethering E3 ubiquitin ligase binders to target protein ligands, it enables targeted protein degradation, a strategy explored in oncology and neurodegenerative disease research.